Cas no 1338065-54-5 (4-chloro-1-(isocyanatomethyl)-2-(trifluoromethyl)benzene)

• Product Name: 4-chloro-1-(isocyanatomethyl)-2-(trifluoromethyl)benzene
• CAS No: 1338065-54-5
• MF: C₉H₅ClF₃NO
• MW: 235.590311765671
• CID: 6245603
• PubChem ID: 117114791
• Update Time: 2025-05-20

4-chloro-1-(isocyanatomethyl)-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-(isocyanatomethyl)-2-(trifluoromethyl)benzene
• EN300-1941515
• 1338065-54-5

• Inchi： 1S/C9H5ClF3NO/c10-7-2-1-6(4-14-5-15)8(3-7)9(11,12)13/h1-3H,4H2
• InChI Key： AKORBFICVGNOKL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CN=C=O)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 235.0011760g/mol
• Monoisotopic Mass: 235.0011760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.4Ų

Additional information on 4-chloro-1-(isocyanatomethyl)-2-(trifluoromethyl)benzene

Comprehensive Overview of 4-chloro-1-(isocyanatomethyl)-2-(trifluoromethyl)benzene (CAS No. 1338065-54-5)

4-chloro-1-(isocyanatomethyl)-2-(trifluoromethyl)benzene (CAS No. 1338065-54-5) is a specialized organic compound widely utilized in pharmaceutical intermediates and advanced material synthesis. Its unique molecular structure, featuring a chloro substituent, an isocyanatomethyl group, and a trifluoromethyl moiety, makes it a valuable building block in modern chemical research. This compound has garnered significant attention due to its role in developing high-performance polymers and agrochemicals, aligning with the growing demand for sustainable and efficient chemical solutions.

The compound's isocyanate functionality is particularly noteworthy, as it enables versatile reactivity in polymerization and cross-linking applications. Researchers and industries are increasingly exploring its potential in creating thermally stable and chemically resistant materials, addressing key challenges in sectors like electronics and coatings. Moreover, the presence of the trifluoromethyl group enhances its lipophilicity, making it a candidate for optimizing drug delivery systems—a topic of high interest in pharmaceutical innovation.

In recent years, the demand for fluorinated compounds like 4-chloro-1-(isocyanatomethyl)-2-(trifluoromethyl)benzene has surged, driven by their applications in renewable energy technologies and specialty chemicals. For instance, its derivatives are investigated for use in lithium-ion battery electrolytes, a hot topic in the transition to green energy. This aligns with frequent search queries such as "fluorinated benzene derivatives in energy storage" and "advanced intermediates for sustainable chemistry," reflecting the compound's relevance to contemporary scientific discourse.

From a synthetic perspective, the compound's chloro and isocyanatomethyl groups offer strategic sites for further functionalization, enabling tailored modifications for specific industrial needs. This adaptability is crucial for R&D teams working on custom molecular designs, particularly in the context of high-value fine chemicals. Analytical techniques like NMR and HPLC are commonly employed to ensure the purity and consistency of this compound, a detail often sought after in technical forums and research publications.

Environmental and regulatory considerations also play a role in the compound's applications. Its stability and low volatility make it a preferable choice for formulations requiring minimal environmental impact, resonating with the global push toward greener chemistry. Searches for "eco-friendly chemical intermediates" and "low-toxicity isocyanate alternatives" highlight this trend, further underscoring the compound's alignment with industry priorities.

In summary, 4-chloro-1-(isocyanatomethyl)-2-(trifluoromethyl)benzene (CAS No. 1338065-54-5) represents a critical intersection of innovation and practicality in organic chemistry. Its multifaceted applications—from pharmaceuticals to advanced materials—coupled with its structural versatility, ensure its continued prominence in both academic and industrial settings. As research progresses, this compound is poised to play a pivotal role in addressing emerging challenges across multiple high-growth sectors.